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Compound of Interest

Compound Name: Hpk1-IN-45

Cat. No.: B12364026

This document provides crucial safety and logistical information for the handling and disposal
of the research chemical Hpk1-IN-45. The following procedures are based on the safety data
sheet for the structurally similar compound, HPK1-IN-14, and are intended to provide a robust
framework for safe laboratory operations. Researchers, scientists, and drug development
professionals should use this guide in conjunction with their institution's established safety
protocols.

Hazard Identification and Classification

Hpk1-IN-45 is a potent small molecule inhibitor. While a specific Safety Data Sheet (SDS) for
Hpk1-IN-45 is not publicly available, data for the closely related compound HPK1-IN-14
indicates the following hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

It is crucial to handle this compound with care to avoid ingestion and release into the
environment.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12364026?utm_src=pdf-interest
https://www.benchchem.com/product/b12364026?utm_src=pdf-body
https://www.benchchem.com/product/b12364026?utm_src=pdf-body
https://www.benchchem.com/product/b12364026?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

To ensure personal safety and prevent exposure, the following personal protective equipment

must be worn when handling Hpk1-IN-45.

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[1]

Protects eyes from splashes or

aerosolized powder.

Hand Protection

Protective gloves (e.g., nitrile).

[1]

Prevents skin contact and

absorption.

Skin & Body Protection

Impervious clothing, such as a
lab coat.[1]

Provides a barrier against

accidental spills.

Respiratory Protection

Suitable respirator.[1]

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Hpk1-IN-45 and ensuring

a safe laboratory environment.

Handling:

Storage:

Avoid inhalation of dust and aerosols.[1]

Prevent contact with eyes and skin.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

» Keep the container tightly sealed.[1]

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[1]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b12364026?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/product/b12364026?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Store in a cool, well-ventilated area.[1]

e Protect from direct sunlight and sources of ignition.[1]

Storage Condition Temperature
Powder -20°C[1]
In Solvent -80°C[1]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If Swallowed

Remove any contact lenses, locate an eye-wash
station, and immediately flush eyes with large

Eye Contact amounts of water. Separate eyelids with fingers
to ensure adequate flushing. Promptly call a

physician.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes and call a physician.[1]

Immediately relocate self or casualty to fresh air.
Inhalation If breathing is difficult, provide respiratory

support.

Disposal Plan

Proper disposal of Hpk1-IN-45 and its containers is imperative to prevent environmental
contamination.

¢ Dispose of contents and container to an approved waste disposal plant.[1]
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e Avoid release to the environment.[1]
e Collect any spillage.[1]

Consult your institution's environmental health and safety (EHS) office for specific disposal
protocols for chemical waste.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the general steps for preparing a stock solution of Hpk1-IN-45. All steps
should be performed in a chemical fume hood while wearing the appropriate PPE.

e Pre-weighing Preparation:
o Ensure the analytical balance is clean and calibrated.
o Place a clean, dry weigh boat on the balance and tare.
e Weighing the Compound:
o Carefully transfer the desired amount of Hpk1-IN-45 powder to the weigh boat.
o Record the exact weight.
e Solubilization:
o Transfer the weighed powder to an appropriate sterile, conical tube or vial.

o Add the required volume of a suitable solvent (e.g., DMSO) to achieve the desired stock
concentration.

o Vortex or sonicate briefly until the compound is fully dissolved.
o Storage:

o Label the tube or vial clearly with the compound name, concentration, date, and your
initials.
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o Store the stock solution at -80°C for long-term storage.[1]

Hpk1 Signaling Pathway

Hpkl (Hematopoietic Progenitor Kinase 1) is a negative regulator of T-cell receptor (TCR)
signaling.[2] Upon TCR engagement, Hpk1 is activated and subsequently phosphorylates
downstream targets, such as SLP-76, leading to the attenuation of T-cell activation.[2] Hpk1
inhibitors, like Hpk1-IN-45, block this kinase activity, thereby promoting a more robust anti-

tumor immune response.[3]
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Caption: Hpk1 signaling pathway and the inhibitory action of Hpk1-IN-45.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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